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Compound of Interest

Compound Name: 3-Chlorobutyric acid

Cat. No.: B1584251 Get Quote

Essential Safety and Handling Guide for 3-
Chlorobutyric Acid
This guide provides immediate and essential safety protocols for laboratory personnel handling

3-Chlorobutyric acid. It includes detailed information on personal protective equipment (PPE),

emergency procedures, and disposal, designed to ensure a safe laboratory environment for

researchers, scientists, and drug development professionals.

Chemical Profile: 3-Chlorobutyric acid (CAS No: 1951-12-8) is a colorless to almost colorless

clear liquid.[1] It is corrosive and can cause severe skin burns and eye damage.[2] The

substance is harmful if swallowed and may cause respiratory irritation.[1] When heated to

decomposition, it can emit toxic fumes of hydrogen chloride.[1]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure and ensure personal safety when

handling 3-Chlorobutyric acid.
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Protection Type Specification Purpose

Eye and Face Protection
Chemical safety goggles or a

face shield.

Protects against splashes that

can cause serious eye

damage.[1][2]

Skin Protection

Chemically resistant gloves

(e.g., nitrile, neoprene), a lab

coat or chemical-resistant

apron, and long-sleeved

clothing.

Prevents skin contact, which

can cause irritation and burns.

[1][2]

Respiratory Protection

Use only in a well-ventilated

area, preferably under a

chemical fume hood. If

ventilation is inadequate or for

spill response, a NIOSH-

approved vapor respirator is

necessary.[2]

Protects against inhalation of

vapors that can cause

respiratory tract irritation.[1][3]

Operational Plan: Handling Procedures
Adherence to the following step-by-step procedures is critical for the safe handling of 3-
Chlorobutyric acid.

Preparation:

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[3]

Work within a properly functioning chemical fume hood.

Confirm that all necessary PPE is available and in good condition.

Handling:

Wear the appropriate PPE as specified in the table above before handling the chemical.[1]

Avoid contact with skin, eyes, and clothing.[2]
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Do not breathe in vapors or mists.[1][3]

Do not eat, drink, or smoke in the area where the chemical is handled.[1]

Keep the container tightly closed when not in use.[1][2]

Storage:

Store in a cool, dry, and well-ventilated area.[2][4]

Keep the container tightly closed and store in the original container.[2]

Store in a segregated and approved area, away from incompatible materials.[2]

Store locked up.[1]

Emergency and Disposal Plan
Emergency First-Aid Procedures:
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Exposure Route First-Aid Protocol

Inhalation

Move the individual to fresh air and keep them

at rest in a comfortable breathing position.[1] If

breathing is difficult, give oxygen. Seek

immediate medical attention.[2][4]

Skin Contact

Immediately remove all contaminated clothing.

[2] Wash the affected area with plenty of soap

and water for at least 15 minutes.[2] Seek

immediate medical attention.[2]

Eye Contact

Immediately rinse cautiously with water for

several minutes, including under the eyelids.[1]

[3] Remove contact lenses, if present and easy

to do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[1][2][4]

Ingestion

Rinse mouth with water.[1] Do NOT induce

vomiting. Seek immediate medical attention.[2]

[4]

Spill and Leak Procedures:

In the event of a spill, evacuate the area and ensure adequate ventilation. Wearing appropriate

PPE, absorb the spill with an inert material such as vermiculite, dry sand, or earth.[2] Place the

absorbed material into a suitable, closed container for chemical waste.[2] Do not let the product

enter drains.

Disposal Plan:

Dispose of 3-Chlorobutyric acid and any contaminated materials in accordance with all

applicable local, state, and federal regulations.[4] This material should be disposed of as

hazardous waste. Do not dispose of it down the drain or into the environment.[5] All waste

materials should be sent to an approved waste disposal plant.

Workflow for Handling 3-Chlorobutyric Acid
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Caption: Logical workflow for the safe handling and disposal of 3-Chlorobutyric acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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